(1R,5S)-1-Methoxy-3-azabicyclo[3.2.0]heptane

• IUPAC Name: (1R,5S)-1-methoxy-3-azabicyclo[3.2.0]heptane
• InChI: InChI=1S/C7H13NO/c1-9-7-3-2-6(7)4-8-5-7/h6,8H,2-5H2,1H3/t6-,7-/m0/s1
• InChI Key: HWEYSHKPDVXCKR-BQBZGAKWSA-N
• Canonical SMILES: COC12CCC1CNC2
• Isomeric SMILES: CO[C@]12CC[C@H]1CNC2
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol

Description

The compound (1R,5S)-1-Methoxy-3-azabicyclo[3.2.0]heptane is a type of azabicycloheptane, which is a class of bicyclic structures containing a nitrogen atom within the ring system. These structures are of significant interest in medicinal chemistry due to their presence in a variety of biologically active molecules.

Synthesis Analysis

The synthesis of azabicycloheptane derivatives has been explored in various studies. For instance, an efficient method for synthesizing (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane from trans-4-hydroxy-L-proline was developed, achieving an overall yield of 70% using benzyloxycarbonyl (Cbz) as a protection group for the amine . Although this is not the exact compound , the methodology could potentially be adapted for the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of azabicycloheptanes is characterized by the presence of a nitrogen atom within a seven-membered ring system. This structure imparts unique stereochemical and electronic properties to the molecule, which can be exploited in drug design. The specific stereochemistry of this compound would influence its reactivity and interaction with biological targets.

Chemical Reactions Analysis

Azabicycloheptanes can undergo various chemical reactions due to the presence of functional groups and the inherent strain in the bicyclic system. For example, the photochemical synthesis of 3-azabicyclo[3.2.0]heptanes has been reported, which involves intramolecular [2+2]-photochemical cyclization using common chemicals such as benzaldehyde, allylamine, and cinnamic acid . This approach could be relevant for the synthesis of substituted derivatives of this compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of azabicycloheptanes are influenced by their molecular structure. The rigidity of the bicyclic framework and the presence of heteroatoms such as nitrogen can affect the compound's boiling point, solubility, and stability. The enantiospecific synthesis of azabicycloheptane derivatives has been explored, which is crucial for understanding the physical properties related to the chirality of these compounds .